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Compound of Interest

Compound Name: rel-Biperiden-d5

Cat. No.: B12408401

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, physicochemical properties, and analytical applications of rel-Biperiden-d5. This
deuterium-labeled internal standard is essential for the accurate quantification of Biperiden in
various biological matrices, playing a critical role in pharmacokinetic, metabolic, and
therapeutic drug monitoring studies.

Commercial Availability

rel-Biperiden-d5 is available from several specialized chemical suppliers. Researchers can
acquire this compound for research purposes, and it is typically supplied as a neat solid or in a
solution of a specified concentration. Below is a summary of known suppliers and their
corresponding product information.
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Molecular
. Catalog Product Molecular .
Supplier Weight ( Notes
Number Name Formula
g/mol )
Deuterium
o labeled
MedChemEx rel-Biperiden- o
HY-13204S1 C21H24DsNO 316.49 Biperiden
press d5 )
(hydrochlorid
e).[1]
rel-Biperiden )
) ) ) Purity: 298%.
InvivoChem V48601 EP impurity C21H24DsNO - 2]
B-d5
Veeprho DVE00231 Biperiden-D5 C21H24DsNO 316.50 -
=299%
Cayman o deuterated
] 33469 Biperiden-d5 C21H24DsNO 316.5
Chemical forms (di1-ds).
[3]
) Biperiden
Simson ) C21H24DsNO.
B200007 Hydrochloride 352.95 In stock.
Pharma . HCI

Physicochemical and Technical Data

Detailed technical specifications are crucial for the proper use of rel-Biperiden-d5 as an

internal standard. While a comprehensive Certificate of Analysis (CoA) with precise isotopic

enrichment and purity values should be obtained directly from the supplier upon purchase, the

following table summarizes publicly available data.
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Parameter Value Reference

rel-(R)-1-((1R,2S,4R)-
bicyclo[2.2.1]hept-5-en-2-yl)-1-

IUPAC Name o
(phenyl-d5)-3-(piperidin-1-
yl)propan-1-ol

CAS Number 2938691-75-7 [3]

Purity =>98% (InvivoChem) [2]

) ) >99% deuterated forms (di-ds)
Isotopic Enrichment ) [3]
(Cayman Chemical)

- Soluble in Acetonitrile, DMSO,
Solubility I [3]
ethano

Recommended to store under
Storage conditions specified in the [1114]

Certificate of Analysis.

Mechanism of Action: Muscarinic Acetylcholine
Receptor Antagonism

Biperiden, the unlabeled counterpart of rel-Biperiden-d5, functions as a non-selective
antagonist of muscarinic acetylcholine receptors (mMAChRSs), with a high affinity for the M1
subtype.[5] In the central nervous system, M1 receptors are coupled to Gq proteins.[5][6]
Antagonism of these receptors by Biperiden blocks the downstream signaling cascade initiated
by acetylcholine. This mechanism is central to its therapeutic effects in Parkinson's disease and
in mitigating the extrapyramidal side effects of certain neuroleptic drugs.

The following diagram illustrates the signaling pathway of the M1 muscarinic acetylcholine
receptor, which is inhibited by Biperiden.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.caymanchem.com/product/33469/biperiden-d5
https://www.invivochem.com/rel-biperiden-ep-impurity-b-d5.html
https://www.caymanchem.com/product/33469/biperiden-d5
https://www.caymanchem.com/product/33469/biperiden-d5
https://www.medchemexpress.com/rel-biperiden-d5.html
https://immunomart.org/wp-content/uploads/2024/03/rel-Biperiden-EP-impurity-A-d5-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b12408401?utm_src=pdf-body
https://pixorize.com/view/5380
https://pixorize.com/view/5380
https://en.wikipedia.org/wiki/Muscarinic_acetylcholine_receptor_M1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cytosol

Click to download full resolution via product page

Caption: M1 Muscarinic Receptor Signaling Pathway Antagonized by Biperiden.

Experimental Protocols

rel-Biperiden-d5 is primarily utilized as an internal standard in chromatographic mass
spectrometry assays to ensure the accuracy and precision of Biperiden quantification.

Sample Preparation for LC-MS/MS Analysis

The following is a general workflow for the extraction of Biperiden from biological matrices like
plasma or serum, incorporating rel-Biperiden-d5 as the internal standard.
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Caption: General workflow for LC-MS/MS sample preparation.

Detailed GC-MS Protocol for Biperiden Quantification
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A published method for the therapeutic drug monitoring of Biperiden in human plasma using

GC-MS with rel-Biperiden-d5 as an internal standard provides a detailed experimental

protocol.

4.2.1 Extraction Method: Salt-Assisted Liquid-Liquid Extraction (SALLE)

To a 1.5 mL microcentrifuge tube, add 200 pL of plasma.

Add a specific amount of rel-Biperiden-d5 solution (internal standard).

Add a suitable salt solution (e.g., ammonium sulfate) to facilitate phase separation.
Add an extraction solvent (e.g., ethyl acetate).

Vortex the mixture vigorously for 1 minute.

Centrifuge at 10,000 rpm for 5 minutes.

Transfer the upper organic layer to a clean tube.

Evaporate the solvent to dryness under a gentle stream of nitrogen.

Reconstitute the residue in a small volume of a suitable solvent (e.g., methanol).

Inject an aliquot into the GC-MS system.

4.2.2 GC-MS Conditions

Gas Chromatograph: Agilent 7890B GC system (or equivalent)
Mass Spectrometer: Agilent 5977A MSD (or equivalent)
Column: HP-5MS (30 m x 0.25 mm, 0.25 pm) or similar
Injector Temperature: 280 °C

Oven Program:

o Initial temperature: 150 °C, hold for 1 minute
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o Ramp: 20 °C/min to 300 °C, hold for 5 minutes

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min
 lonization Mode: Electron lonization (El) at 70 eV
e Acquisition Mode: Selected lon Monitoring (SIM)

o Biperiden ions: m/z 98, 218

o rel-Biperiden-d5 ions: (m/z values will be shifted by +5, e.g., m/z 103, 223 - to be
confirmed with actual mass spectrum)

4.2.3 Calibration and Quantification

Calibration curves are constructed by plotting the peak area ratio of Biperiden to rel-Biperiden-
d5 against the concentration of Biperiden standards. The concentration of Biperiden in
unknown samples is then determined from this calibration curve.

Conclusion

rel-Biperiden-d5 is a commercially available and indispensable tool for researchers and drug
development professionals engaged in the quantitative analysis of Biperiden. Its use as an
internal standard in chromatographic mass spectrometry methods, such as the detailed GC-MS
protocol provided, significantly enhances the accuracy and reliability of analytical data. The
antagonism of the M1 muscarinic acetylcholine receptor by Biperiden is a key aspect of its
pharmacological action, and understanding this pathway is crucial for its continued study and
development. For precise quantitative work, it is imperative to obtain a Certificate of Analysis
from the supplier to confirm the purity and isotopic enrichment of the specific lot of rel-
Biperiden-d5 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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